Cas no 68901-09-7 (2-Chloro-5-(methylsulfamoyl)benzoic Acid)
68901-09-7 structure
Product Name:2-Chloro-5-(methylsulfamoyl)benzoic Acid
CAS No:68901-09-7
MF:C8H8ClNO4S
MW:249.671420097351
MDL:MFCD00087623
CID:509747
PubChem ID:111724
Update Time:2025-04-19
2-Chloro-5-(methylsulfamoyl)benzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,2-chloro-5-[(methylamino)sulfonyl]-
- 2-chloro-5-(methylsulfamoyl)benzoic acid
- 2-chloro-5-(methylsulphamoyl)benzoic acid
- 2-chloro-5-[(methylamino)sulfonyl]Benzoic acid
- DTXSID6071821
- J-508810
- CS-0231498
- Benzoic acid, 2-chloro-5-(methylsulfamoyl)-
- 2-chloro-5-(N-methylsulfamoyl)-benzoic acid
- Z53038384
- SR-01000058263
- EINECS 272-652-6
- FT-0743817
- MFCD00087623
- AKOS000117584
- 2-chloro-5-(methylsulphamoyl)benzoicacid
- NS00036743
- 68901-09-7
- Benzoic acid, 2-chloro-5-[(methylamino)sulfonyl]-
- 2-Chloro-5-(N-methylsulfamoyl)benzoicacid
- 2-Chloro-5-(N-methylsulfamoyl)benzoic acid
- RULGDFLFEUYACU-UHFFFAOYSA-N
- D8DQY2GNF6
- SR-01000058263-1
- Benzoic acid, 2-chloro-5-((methylamino)sulfonyl)-
- 2-Chloro-5-methylsulfamoyl-benzoic acid
- EN300-10855
- SCHEMBL3920308
- DA-26485
- G37494
- 2-Chloro-5-(methylsulfamoyl)benzoic Acid
-
- MDL: MFCD00087623
- Inchi: 1S/C8H8ClNO4S/c1-10-15(13,14)5-2-3-7(9)6(4-5)8(11)12/h2-4,10H,1H3,(H,11,12)
- InChI Key: RULGDFLFEUYACU-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1C(=O)O)S(NC)(=O)=O
Computed Properties
- Exact Mass: 248.986
- Monoisotopic Mass: 248.986
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 337
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 91.8A^2
Experimental Properties
- Color/Form: Not available
- Density: 1.5±0.1 g/cm3
- Melting Point: 171-173 °C
- Boiling Point: 437.1±55.0 °C at 760 mmHg
- Flash Point: 218.2±31.5 °C
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
2-Chloro-5-(methylsulfamoyl)benzoic Acid Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-Chloro-5-(methylsulfamoyl)benzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C380068-50mg |
2-Chloro-5-(methylsulfamoyl)benzoic Acid |
68901-09-7 | 50mg |
$ 70.00 | 2022-06-06 | ||
| TRC | C380068-100mg |
2-Chloro-5-(methylsulfamoyl)benzoic Acid |
68901-09-7 | 100mg |
$ 95.00 | 2022-06-06 | ||
| TRC | C380068-500mg |
2-Chloro-5-(methylsulfamoyl)benzoic Acid |
68901-09-7 | 500mg |
$ 365.00 | 2022-06-06 | ||
| Enamine | EN300-10855-0.05g |
2-chloro-5-(methylsulfamoyl)benzoic acid |
68901-09-7 | 95% | 0.05g |
$44.0 | 2023-10-27 | |
| Enamine | EN300-10855-0.1g |
2-chloro-5-(methylsulfamoyl)benzoic acid |
68901-09-7 | 95% | 0.1g |
$68.0 | 2023-10-27 | |
| Enamine | EN300-10855-0.25g |
2-chloro-5-(methylsulfamoyl)benzoic acid |
68901-09-7 | 95% | 0.25g |
$98.0 | 2023-10-27 | |
| Enamine | EN300-10855-0.5g |
2-chloro-5-(methylsulfamoyl)benzoic acid |
68901-09-7 | 95% | 0.5g |
$185.0 | 2023-10-27 | |
| Enamine | EN300-10855-1.0g |
2-chloro-5-(methylsulfamoyl)benzoic acid |
68901-09-7 | 95% | 1.0g |
$271.0 | 2023-02-09 | |
| Enamine | EN300-10855-2.5g |
2-chloro-5-(methylsulfamoyl)benzoic acid |
68901-09-7 | 95% | 2.5g |
$529.0 | 2023-10-27 | |
| Enamine | EN300-10855-5.0g |
2-chloro-5-(methylsulfamoyl)benzoic acid |
68901-09-7 | 95% | 5.0g |
$783.0 | 2023-02-09 |
2-Chloro-5-(methylsulfamoyl)benzoic Acid Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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